Cas no 1806439-50-8 (2-Bromo-6-hydrazinylphenylacetic acid)

• Product Name: 2-Bromo-6-hydrazinylphenylacetic acid
• CAS No: 1806439-50-8
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4975238
• Update Time: 2025-10-29

2-Bromo-6-hydrazinylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-hydrazinylphenylacetic acid

• Inchi： 1S/C8H9BrN2O2/c9-6-2-1-3-7(11-10)5(6)4-8(12)13/h1-3,11H,4,10H2,(H,12,13)
• InChI Key： GKHLAHUAUJVFIK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(=O)O)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: -1
• Topological Polar Surface Area: 75.4

Additional information on 2-Bromo-6-hydrazinylphenylacetic acid

Professional Introduction to 2-Bromo-6-hydrazinylphenylacetic Acid (CAS No. 1806439-50-8)

2-Bromo-6-hydrazinylphenylacetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 1806439-50-8, this compound represents a fascinating molecule that has been explored for its utility in various synthetic pathways and as a precursor in the development of novel therapeutic agents.

The molecular structure of 2-Bromo-6-hydrazinylphenylacetic acid consists of a phenyl ring substituted with both a bromine atom at the 2-position and a hydrazinyl group at the 6-position, linked to an acetic acid moiety. This arrangement provides a rich framework for chemical modifications and interactions, making it a valuable intermediate in organic synthesis. The presence of both bromine and hydrazinyl groups offers multiple sites for functionalization, enabling chemists to tailor the compound for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Bromo-6-hydrazinylphenylacetic acid. Researchers have been particularly intrigued by its ability to serve as a building block for more complex molecules with therapeutic properties. The hydrazinyl group, in particular, is known for its reactivity with various electrophiles, facilitating the formation of imines, hydrazones, and other functional derivatives that are commonly used in drug design.

One of the most promising areas of research involving 2-Bromo-6-hydrazinylphenylacetic acid is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that target these pathological pathways effectively. The bromine atom in 2-Bromo-6-hydrazinylphenylacetic acid provides a handle for further derivatization, allowing chemists to create structures that can interact with kinase active sites.

Another area where this compound has shown promise is in the development of antimicrobial agents. The unique combination of functional groups in 2-Bromo-6-hydrazinylphenylacetic acid makes it a versatile scaffold for designing molecules that can disrupt bacterial cell walls or interfere with essential metabolic processes. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against certain resistant strains of bacteria, highlighting its potential as a lead compound for novel antibiotics.

The synthesis of 2-Bromo-6-hydrazinylphenylacetic acid itself is an intriguing challenge that has been addressed by several research groups. One common approach involves the bromination of a phenethylamine derivative followed by hydrazination. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine and hydrazinyl groups in a controlled manner. These synthetic strategies not only highlight the compound's synthetic utility but also provide insights into how it can be modified for different applications.

The biological activity of 2-Bromo-6-hydrazinylphenylacetic acid has been further investigated through computational modeling and experimental screening. Virtual screening techniques have been used to identify potential binding interactions between this compound and target proteins, while high-throughput screening assays have helped to assess its activity against various biological pathways. These efforts have led to the discovery of several promising derivatives with enhanced potency and selectivity.

In conclusion, 2-Bromo-6-hydrazinylphenylacetic acid (CAS No. 1806439-50-8) is a versatile and intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development as a therapeutic agent or as an intermediate in more complex synthetic schemes. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the ongoing quest to develop innovative treatments for various diseases.